Cas no 1217027-16-1 ([1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-
• CAS No: 1217027-16-1
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5981794
• PubChem ID: 53013449
• Update Time: 2025-06-11

[1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-
• (5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanamine
• 1217027-16-1
• AKOS022769747
• SCHEMBL4477888
• {5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methanamine
• CS-0286246
• EN300-7564287

• Inchi： 1S/C8H11N5/c1-5-3-6(2)13-8(10-5)11-7(4-9)12-13/h3H,4,9H2,1-2H3
• InChI Key： XOOLMSBUCJWLNH-UHFFFAOYSA-N
• SMILES： C12=NC(CN)=NN1C(C)=CC(C)=N2

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 6.82±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl-

Comprehensive Overview of [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl- (CAS No. 1217027-16-1)

The compound [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl- (CAS No. 1217027-16-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused triazolopyrimidine core and a methanamine side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and neurological disorders.

In recent years, the demand for triazolopyrimidine derivatives has surged, driven by their role in developing novel therapeutics. The 5,7-dimethyl substitution pattern in this compound enhances its stability and bioavailability, making it a valuable scaffold for medicinal chemistry. Scientists are exploring its use in designing inhibitors for kinases and other signaling proteins, which are critical in cancer and inflammatory diseases. Additionally, its agrochemical applications, such as in crop protection, are under investigation due to its potential to act as a growth regulator or pesticide.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl- involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. With the rise of green chemistry trends, researchers are also optimizing synthetic routes to minimize environmental impact, aligning with global sustainability goals.

From a commercial perspective, this compound is gaining traction in the fine chemicals market. Suppliers and manufacturers are responding to the growing interest by scaling up production while ensuring compliance with regulatory standards. Its CAS No. 1217027-16-1 serves as a unique identifier, facilitating procurement and regulatory documentation. As the pharmaceutical industry continues to explore small molecule therapeutics, compounds like this are poised to play a pivotal role in next-generation drug development.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanamine, 5,7-dimethyl- represents a promising area of research with broad applications. Its structural features and functional versatility make it a key player in both academic and industrial settings. As scientific advancements unfold, this compound is likely to feature prominently in discussions about drug discovery, agrochemical innovation, and sustainable chemistry.